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Compound of Interest

Compound Name: ATP dipotassium

Cat. No.: B11933326 Get Quote

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals working with Adenosine 5'-triphosphate (ATP) dipotassium

salt. Adherence to these procedures is essential for ensuring a safe laboratory environment

and maintaining the integrity of experimental outcomes.

Personal Protective Equipment (PPE)
Appropriate PPE is mandatory to minimize exposure to ATP dipotassium salt, which can

cause skin, eye, and respiratory irritation. The following table summarizes the recommended

PPE for various laboratory tasks involving this chemical.
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Task
Eye/Face

Protection
Hand Protection

Respiratory

Protection

Protective

Clothing

Weighing and

Handling Solid

ATP

Tightly fitting

safety goggles

with side-shields.

Chemical-

resistant gloves

(e.g., nitrile).

N95 dust mask

or a full-face

respirator if dust

is generated.

Laboratory coat.

Preparing

Solutions

Tightly fitting

safety goggles

with side-shields

or a face shield.

Chemical-

resistant gloves

(e.g., nitrile).

Not generally

required if

handled in a

well-ventilated

area or fume

hood.

Laboratory coat.

Use in

Experiments

Standard

laboratory safety

glasses with

side-shields.

Chemical-

resistant gloves

(e.g., nitrile).

Not generally

required.
Laboratory coat.

Cleaning and

Disposal

Tightly fitting

safety goggles

with side-shields.

Chemical-

resistant gloves

(e.g., nitrile).

Not generally

required.
Laboratory coat.

Operational Plan: Safe Handling and Storage
A systematic approach to handling and storing ATP dipotassium salt is critical for both safety

and product stability.

Receiving and Storage:

Upon receipt, inspect the container for any damage.

Store the product at -20°C in a dry, well-ventilated area.[1]

Keep the container tightly closed to prevent moisture absorption, as the compound can be

hygroscopic.[2]

Preparation of Solutions:
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Handle the solid material in a well-ventilated area, or for larger quantities, within a fume hood

to minimize inhalation of any dust.

ATP dipotassium salt is soluble in water, yielding a clear, colorless solution.[1]

For stability, it is recommended to store frozen solutions at a pH between 3.5 and 6.8.

If preparing solutions for cell culture, sterile filtering through a 0.22 µm membrane is

recommended.

Use in Experiments:

When using ATP solutions, handle them in accordance with good laboratory practices.

Avoid direct contact with the skin and eyes.

After use, decontaminate any surfaces that may have come into contact with the chemical.

Disposal Plan
Proper disposal of ATP dipotassium salt and its containers is essential to prevent

environmental contamination and ensure regulatory compliance.

Solid Waste:

Collect unused solid ATP dipotassium salt in a designated, labeled waste container.

Dispose of the solid waste through a licensed waste disposal contractor.

Do not mix with other chemical waste unless specifically instructed to do so by your

institution's environmental health and safety department.

Liquid Waste (Solutions):

Aqueous solutions of ATP dipotassium salt should be collected in a designated hazardous

waste container.

Do not pour solutions down the drain.
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The waste must be disposed of in accordance with national and local regulations.

Contaminated Materials:

Gloves, weigh boats, and other disposable materials contaminated with ATP dipotassium
salt should be placed in a sealed bag and disposed of as chemical waste.

Empty containers may retain product residue and should be handled as hazardous waste.

They can be triple-rinsed and offered for recycling if local regulations permit.

Visualizing Safety Protocols
To further clarify the safety and handling procedures, the following diagrams illustrate the

operational workflow and the logical hierarchy of safety measures.

Storage Handling Disposal

Receipt of ATP Inspect Container Store at -20°C Don PPE Weigh Solid Prepare Solution Use in Experiment Collect Waste Label Waste Container Dispose via Contractor

Click to download full resolution via product page

Caption: Workflow for Safe Handling of ATP Dipotassium Salt.
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Caption: Hierarchy of Controls for ATP Dipotassium Salt.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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